molecular formula C10H20N4O2 B12251210 tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride

tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride

Cat. No.: B12251210
M. Wt: 228.29 g/mol
InChI Key: SOVWUPCJPIUOFX-UHFFFAOYSA-N
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Description

tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride: is a synthetic compound with potential applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamimidoylazetidine ring, and a methylcarbamate moiety.

Properties

Molecular Formula

C10H20N4O2

Molecular Weight

228.29 g/mol

IUPAC Name

tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate

InChI

InChI=1S/C10H20N4O2/c1-10(2,3)16-9(15)13(4)7-5-14(6-7)8(11)12/h7H,5-6H2,1-4H3,(H3,11,12)

InChI Key

SOVWUPCJPIUOFX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(C)C1CN(C1)C(=N)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride typically involves multiple steps, starting from readily available starting materials. The key steps in the synthesis include the formation of the azetidine ring, introduction of the carbamimidoyl group, and the attachment of the tert-butyl and methylcarbamate groups. The reaction conditions often involve the use of specific reagents and catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and reaction time, to ensure high yield and purity. The use of continuous flow reactors and other advanced technologies can also enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can lead to the formation of reduced products.

    Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as solvent, temperature, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted products.

Scientific Research Applications

tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride has several scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

    Biology: It may be used in studies involving enzyme inhibition or protein interactions.

    Medicine: The compound has potential therapeutic applications, such as in the development of new drugs.

    Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are complex and may include multiple steps and interactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to tert-butyl N-(1-carbamimidoylazetidin-3-yl)-N-methylcarbamate hydrochloride include other carbamate derivatives and azetidine-containing compounds. These compounds share structural similarities but may differ in their specific functional groups and properties.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its potential applications. Its structure allows for unique interactions with molecular targets, making it a valuable compound for research and development.

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